Cas no 128-97-2 (Naphthalene-1,4,5,8-tetracarboxylic acid)

Naphthalene-1,4,5,8-tetracarboxylic acid Properties

Names and Identifiers

• Naphthalene-1,4,5,8-tetracarboxylic acid
• 1,4,5,8-Naphthalenetetracarboxylic acid
• 1,4,5,8-Naphthalenetetracaboxylic Acid
• 1,4,5,8-Naphthalenetetracarboxylic Acid (contains Monoanhydride)
• 1.4.5.8-Naphthalenetetracarboxylicacid
• 1,4,5,8-NAPHTHALENETETRACARBOXYLIC AC
• 1,4,5,8-NAPHTHALENETETRACARBOXYLIC ACID HYDRATE
• 1,4,5,8-naphthalenetetraformicacid
• 1,4,5,8-Tetracarboxynaphthalene
• naphthalenetetracarboxylic acid(1,4,5,8)
• Naphthaline-1,4,5,8-tetracarbonic acid
• 1,4,5,8-Naphthalenet
• 1,4,5,8-Naphthalenetetracarbonic acid
• 1,4,5,8-NAPHTHALENETETRACARBOXYLIC ACID, 96+%
• 1,5,8-Tetracarboxynaphthalene
• CCG-36832
• AC-907/34110020
• 1 pound not4 pound not5 pound not8-Naphthalenetetracarboxylic acid
• MFCD00004012
• NCGC00013765-02
• 1,5,8-Naphthalenetetracarboxylic acid
• Q27291158
• CS-0182946
• FT-0606751
• NCIStruc1_001520
• EINECS 204-924-7
• A805885
• NCGC00096875-01
• BRN 0436046
• NCIStruc2_001460
• SB66616
• UNII-UNB96NX2F8
• Tetra acid
• Naphthalene-1,4,5,8-tetracarboxylicacid
• UNB96NX2F8
• NSC66207
• EN300-226724
• NSC 66207
• 3-09-00-04889 (Beilstein Handbook Reference)
• 128-97-2
• SCHEMBL22122
• F19533
• NCI60_021524
• NCGC00013765
• C14H8O8
• AKOS015901822
• NCI66207
• NS00024065
• W-108368
• NSC-66207
• 1,4,5,8-naphthalene tetracarboxylic acid
• CHEMBL367553
• DTXSID4059592
• BDBM50056930
• 4,8-dicarboxynaphthalene-1,5-dicarboxylate
• N0770
• BBL034634
• DB-041915
• STL426762
• 1,4,5,8-NAPHTHALENETETRACARBOXYLIC ACID
• naphthalene-1,4,5,8-tetracarboxylic acid
• +Expand

• MDL： MFCD00004012
• InChIKey： OLAPPGSPBNVTRF-UHFFFAOYSA-N
• Inchi： 1S/C14H8O8/c15-11(16)5-1-2-6(12(17)18)10-8(14(21)22)4-3-7(9(5)10)13(19)20/h1-4H,(H,15,16)(H,17,18)(H,19,20)(H,21,22)
• SMILES： C1=CC(=C2C(=CC=C(C2=C1C(=O)O)C(=O)O)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 304.02200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 304.021917
• Heavy Atom Count: 22
• Complexity: 423
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 149

Experimental Properties

• LogP: 1.63260
• PSA: 149.20000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 405.05°C (rough estimate)
• Melting Point: 320.0 °C
• Flash Point: 414 °C
• Color/Form: White crystals
• Solubility: It is slightly soluble in water and hot acetic acid, soluble in acetone aqueous solution, and very slightly soluble in benzene, chloroform, carbon disulfide and ethanol.
• Sensitiveness: Sensitive to heat
• Density: 1.5387 (rough estimate)

Naphthalene-1,4,5,8-tetracarboxylic acid Security Information

• Symbol: GHS07
• RTECS：QK3690000
• WGK Germany：2
• Safety Term：S26-S36
• Safety Instruction： S26-S36
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 36

Naphthalene-1,4,5,8-tetracarboxylic acid Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%